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Compound of Interest

Compound Name: Dimethylamine hydrobromide

CAS No.: 6912-12-5

Cat. No.: B1365342

Get Quote

This guide provides a comprehensive overview of the essential health and safety

considerations for the handling of Dimethylamine hydrobromide (CAS No. 6912-12-5) in a

laboratory setting. Designed for researchers, scientists, and drug development professionals,

this document moves beyond procedural checklists to offer a deeper understanding of the

causality behind recommended safety protocols, ensuring a culture of safety and scientific

integrity.

Understanding the Compound: Chemical Identity
and Hazard Profile
Dimethylamine hydrobromide, with the chemical formula C2H8BrN, is a salt that is typically a

white to off-white powder or crystalline solid.[1][2] While it is a valuable reagent in various

synthetic applications, including in the development of perovskite materials for electronics, its

handling necessitates a thorough understanding of its potential hazards.[2][3]
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The primary hazards associated with Dimethylamine hydrobromide are skin and eye

irritation.[4] According to the Globally Harmonized System of Classification and Labelling of

Chemicals (GHS), it is classified as causing skin irritation (Category 2) and serious eye irritation

(Category 2).[4]

Table 1: GHS Hazard Identification for Dimethylamine Hydrobromide

Hazard Class Category
Hazard
Statement

Signal Word Pictogram

Skin Irritation 2
H315: Causes

skin irritation
Warning GHS07

Serious Eye

Irritation
2

H319: Causes

serious eye

irritation

Warning GHS07

Source: TCI Chemicals Safety Data Sheet[4]

The causality for these classifications lies in the chemical nature of the compound. Upon

contact with moisture, such as on the skin or in the eyes, the salt can dissociate, and the

dimethylamine moiety can exhibit irritant properties. It is imperative to prevent direct contact to

avoid these adverse effects.

The Hierarchy of Controls: A Proactive Approach to
Safety
Effective laboratory safety relies on a multi-layered approach to hazard mitigation, commonly

known as the hierarchy of controls. This framework prioritizes the most effective control

measures to eliminate or minimize risks.
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Hierarchy of Controls for Dimethylamine Hydrobromide
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Least Effective
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Caption: Hierarchy of controls for managing Dimethylamine hydrobromide exposure.

Engineering Controls: The First Line of Defense
Engineering controls are designed to remove the hazard at the source, before it comes into

contact with the researcher. For Dimethylamine hydrobromide, which is a solid that can form

dust, the primary engineering controls are:

Chemical Fume Hood: All weighing and handling of Dimethylamine hydrobromide powder

should be conducted in a certified chemical fume hood to prevent the inhalation of airborne
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particles.

Local Exhaust Ventilation: For procedures where a full fume hood is not feasible, local

exhaust ventilation can be used to capture dust at the point of generation.

Safety Shower and Eyewash Station: Immediate access to a safety shower and eyewash

station is mandatory in any laboratory where Dimethylamine hydrobromide is handled.[5]

[6] These facilities are critical for emergency first aid in the event of skin or eye contact.

Administrative Controls: Standard Operating
Procedures and Training
Administrative controls are work practices and procedures that reduce the duration, frequency,

and severity of exposure to hazardous materials. Key administrative controls for

Dimethylamine hydrobromide include:

Standard Operating Procedures (SOPs): Detailed SOPs for the handling, storage, and

disposal of Dimethylamine hydrobromide must be developed and readily available to all

laboratory personnel.

Training: All personnel who will handle the compound must receive documented training on

its hazards, safe handling procedures, and emergency protocols.[5]

Restricted Access: Areas where Dimethylamine hydrobromide is stored or used should be

clearly marked with appropriate hazard signage, and access should be restricted to

authorized personnel.

Hygiene Practices: Do not eat, drink, or smoke in areas where Dimethylamine
hydrobromide is handled.[7][8] Hands should be thoroughly washed after handling the

compound, even if gloves were worn.[4][6]

Personal Protective Equipment (PPE): The Final Barrier
PPE is the last line of defense and should be used in conjunction with engineering and

administrative controls. The required PPE for handling Dimethylamine hydrobromide
includes:
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Table 2: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields or a face

shield.[4][8]

Protects against dust particles

and potential splashes, which

can cause serious eye

irritation.[8]

Skin Protection

Chemical-impermeable gloves

(e.g., nitrile or neoprene) and a

lab coat.[4][5]

Prevents skin contact, which

can cause irritation.[4]

Contaminated clothing should

be removed and washed

before reuse.[4][6]

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter may be

necessary if dust generation is

significant and cannot be

controlled by engineering

measures.[4][8]

Protects against the inhalation

of dust, which can cause

respiratory tract irritation.[6]

Sources: TCI Chemicals Safety Data Sheet, NJDOH Hazard Summary, BenchChem Safety

Guide[4][5][8]

Step-by-Step Protocols for Safe Handling
The following protocols are designed to provide a framework for the safe handling of

Dimethylamine hydrobromide in a laboratory setting. These should be adapted to the specific

requirements of your institution and experimental procedures.

Protocol for Weighing and Preparing Solutions
Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Don the required PPE: lab coat, safety goggles, and chemical-resistant gloves.
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Assemble all necessary equipment (spatula, weigh boat, beaker, solvent, etc.) inside the

fume hood.

Handling:

Carefully open the Dimethylamine hydrobromide container inside the fume hood.

Use a clean spatula to transfer the desired amount of powder to a weigh boat. Minimize

dust generation during this process.[6]

Once the desired amount is weighed, securely close the primary container.

Slowly add the powder to the solvent in the beaker, stirring gently to dissolve. Avoid

splashing.

Cleanup:

Clean the spatula and any other contaminated reusable equipment.

Dispose of the weigh boat and any other disposable contaminated materials in a

designated hazardous waste container.

Wipe down the work surface in the fume hood with an appropriate cleaning agent.

Remove PPE in the correct order to avoid cross-contamination and wash hands

thoroughly.

Storage Requirements
Proper storage is crucial to maintain the integrity of Dimethylamine hydrobromide and

prevent hazardous situations.

Container: Keep the container tightly closed to prevent the absorption of moisture, as the

compound can be hygroscopic.[4][6]

Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[4]

[6]
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Incompatibilities: Avoid storage with strong oxidizing agents.[5]

Spill and Emergency Procedures
In the event of a spill or exposure, a rapid and informed response is critical.

Spill Response

Exposure Response

Spill Occurs Evacuate Area
(if necessary) Don Appropriate PPE Contain Spill

(absorbent material) Clean Up Spill Dispose of Waste

Exposure Occurs Remove from Source Administer First Aid Seek Medical Attention

Click to download full resolution via product page

Caption: Decision-making workflow for spill and exposure emergencies.

Spill Cleanup:

Evacuate non-essential personnel from the immediate area.[5]

Wear appropriate PPE, including respiratory protection if the spill is large or in a poorly

ventilated area.

For a solid spill, carefully sweep or vacuum the material and place it into a labeled, sealed

container for disposal.[6] Avoid generating dust.[6]

For a liquid spill, absorb with an inert material (e.g., sand, vermiculite) and place in a sealed

container for disposal.[5]

Clean the spill area thoroughly with soap and water.
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Dispose of all contaminated materials as hazardous waste in accordance with local, state,

and federal regulations.[4]

First Aid Measures:

Inhalation: Move the affected person to fresh air. If they feel unwell, seek medical attention.

[4]

Skin Contact: Immediately remove contaminated clothing.[4] Wash the affected area with

plenty of soap and water for at least 15 minutes.[6][8] If skin irritation occurs, seek medical

attention.[4]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids occasionally.[6] Remove contact lenses if present and easy to

do.[4] If eye irritation persists, seek medical attention.[4]

Ingestion: Do NOT induce vomiting.[6] Rinse the mouth with water.[4] If the person is

conscious, give them 2-4 cupfuls of water or milk to drink.[6] Seek immediate medical

attention.[6]

Conclusion
The safe handling of Dimethylamine hydrobromide is predicated on a thorough

understanding of its hazards and the diligent application of a multi-layered safety strategy. By

prioritizing engineering and administrative controls and supplementing them with appropriate

personal protective equipment, researchers can minimize the risks associated with this

compound. Adherence to the protocols outlined in this guide will not only protect laboratory

personnel but also ensure the integrity and success of the scientific work being conducted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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